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Compound of Interest

Compound Name: 2-Methylimidazole-dé

Cat. No.: B1429234

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and
handling precautions for 2-Methylimidazole-d6 (CAS No. 1173022-19-9), a deuterated analog
of 2-methylimidazole.[1][2] This document is intended to serve as a critical resource for
laboratory personnel, ensuring the safe use and management of this compound in research
and development settings. The information presented is aggregated from various safety data
sheets (SDS) and chemical suppliers.

Section 1: Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of a substance is the
foundation of its safe handling. Key data for 2-Methylimidazole-d6 are summarized below.
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Property Value Source
Molecular Formula CaDsN2 [L1][2][3][4]
Molecular Weight 88.14 g/mol [1112][31[4]
CAS Number 1173022-19-9 [1][21[3]
Appearance Solid [1]

Boiling Point 198 °C (lit.) [1]
Density 1.104 g/mL at 25 °C [1]
Isotopic Purity > 98 atom % D [11[2]

Room temperature, away from
light and moisture. Some

Storage Temperature _ [31[4]
sources suggest refrigerator

storage.

Section 2: Hazard Identification and Classification

2-Methylimidazole-d6 is classified as a hazardous substance. The GHS classification and
corresponding hazard statements are outlined below.
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Hazard Class Category GHS Code Hazard Statement
o Harmful if swallowed.
Acute Toxicity (Oral) 4 H302
[11[3]
Causes severe skin
Skin Corrosion 1C H314 burns and eye
damage.[1][3]
) Causes serious eye
Serious Eye Damage 1 H318
damage.
) o Suspected of causing
Carcinogenicity 2 H351
cancer.[1]
May damage the
. . unborn child.
Reproductive Toxicity 1B H360Df

Suspected of

damaging fertility.[1]

Signal Word: Danger[1][3][4]
Hazard Pictograms:

e Corrosion (GHS05)

e Health Hazard (GHSO08)
e Harmful (GHSO07)

Section 3: Handling and Storage Precautions

Adherence to strict safety protocols is mandatory when handling 2-Methylimidazole-d6.

Personal Protective Equipment (PPE)

A critical aspect of safe handling involves the consistent use of appropriate personal protective
equipment.
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PPE Type Specification

Wear chemical safety goggles or a face shield.

[3][5]

Eye/Face Protection

Wear protective gloves (e.g., nitrile rubber) and
Skin Protection a lab coat or other protective clothing to prevent

skin exposure.[3][5]

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
) ) exceeded or if irritation or other symptoms are
Respiratory Protection ] ]
experienced.[5] Work should be conducted in a
well-ventilated area, preferably under a

chemical fume hood.[5]

Safe Handling Practices

e Do not breathe dust, fume, gas, mist, vapors, or spray.[3][5]

Wash hands and any exposed skin thoroughly after handling.[3][5]

Do not eat, drink, or smoke when using this product.[3][5]

Obtain special instructions before use.[5]

Do not handle until all safety precautions have been read and understood.[5]

Storage Conditions

e Store in a cool, dry, and well-ventilated place.[5]
o Keep the container tightly closed.[5]
o Store locked up.[3][5]

e Incompatible materials to avoid include acids, strong oxidizing agents, acid anhydrides, and
acid chlorides.[5]
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Section 4: Emergency Procedures and First Aid

Immediate and appropriate action is crucial in the event of an emergency.

Exposure Route

First Aid Measures

If Swallowed

Rinse mouth. Do NOT induce vomiting. Call a
POISON CENTER or doctor/physician
immediately.[3][5]

If on Skin (or hair)

Take off immediately all contaminated clothing.
Rinse skin with water/shower. Wash
contaminated clothing before reuse. Seek

immediate medical attention.[3][5]

Remove person to fresh air and keep

If Inhaled comfortable for breathing. Immediately call a
POISON CENTER or doctor/physician.[3][5]
Rinse cautiously with water for several minutes.
) Remove contact lenses, if present and easy to
If in Eyes

do. Continue rinsing. Immediately call a
POISON CENTER or doctor/physician.[3][5]

Section 5: Experimental Protocols and Workflows

While specific experimental protocols for the safety evaluation of 2-Methylimidazole-d6 are

not readily available in the public domain, standard methodologies for assessing the toxicity

and safe handling of chemical compounds are well-established. The following diagrams

illustrate a logical workflow for risk assessment and a generalized experimental workflow for

toxicity testing.
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Risk Assessment and Handling Workflow

Identify Hazards
(SDS Review)
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(Exposure Potential)

Click to download full resolution via product page

Caption: Risk assessment and handling workflow for 2-Methylimidazole-d6.
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Generalized Toxicity Testing Workflow
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Caption: Generalized experimental workflow for chemical toxicity testing.

Section 6: Accidental Release and Disposal
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In the case of a spill or accidental release, the area should be evacuated.[6] Personal
protective equipment should be worn during cleanup.[6] The spilled material should be swept
up and placed into a suitable container for disposal, avoiding dust formation.[5] Disposal of 2-
Methylimidazole-d6 and its containers must be done in accordance with local, state, and
federal regulations.[5] It should not be released into the environment.[5]

Conclusion

2-Methylimidazole-d6 is a valuable compound in research, but it presents significant health
hazards. A thorough understanding of its properties and strict adherence to the handling,
storage, and emergency procedures outlined in this guide are essential for ensuring the safety
of all personnel. Researchers, scientists, and drug development professionals are encouraged
to review the full Safety Data Sheet (SDS) for this compound before use and to integrate these
precautions into their laboratory-specific safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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